![molecular formula C5H7F5O B1628726 1,1,1,2,2-Pentafluoro-3-methylbutan-3-ol CAS No. 374-46-9](/img/structure/B1628726.png)
1,1,1,2,2-Pentafluoro-3-methylbutan-3-ol
Overview
Description
1,1,1,2,2-Pentafluoro-3-methylbutan-3-ol is a fluorinated alcohol that has gained significant attention in scientific research due to its unique properties. It is commonly referred to as PMBF or HFE-7100 and is used in various applications, including as a solvent, heat transfer fluid, and analytical reagent.
Scientific Research Applications
Analytical Chemistry Derivatization Reagent
“1,1,1,2,2-Pentafluoro-3-methylbutan-3-ol” is used as a derivatization reagent in the detection of unlabeled and 15 N 2 -labeled L-tryptophan, L-kynurenine, serotonin, and quinolinic acid in human and rat plasma by GC-MS (Gas Chromatography-Mass Spectrometry). It is also used in the simultaneous analysis of cocaine, cocaethylene , and their possible metabolic and pyrolytic products in blood, urine, and muscle by GC-MS .
Organic Synthesis Intermediate
This compound serves as an important raw material and intermediate in organic synthesis. It is utilized in various pharmaceuticals and agrochemicals production processes .
Proteomics Research Specialty Product
It is available as a specialty product for proteomics research applications, indicating its use in the study of proteins and their functions .
Pharmaceutical Research Inhibitor Study
In pharmaceutical research, it has been identified as a potent inhibitor of GVIA iPLA2 with little or no inhibition against GIVA cPLA2. This property is significant for studies related to the progression and severity of diseases like experimental autoimmune encephalomyelitis (EAE) in murine models .
properties
IUPAC Name |
3,3,4,4,4-pentafluoro-2-methylbutan-2-ol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7F5O/c1-3(2,11)4(6,7)5(8,9)10/h11H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VZNSVWKHKHDGCM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(C(F)(F)F)(F)F)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7F5O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70597472 | |
Record name | 3,3,4,4,4-Pentafluoro-2-methylbutan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70597472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
178.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,1,1,2,2-Pentafluoro-3-methylbutan-3-ol | |
CAS RN |
374-46-9 | |
Record name | 3,3,4,4,4-Pentafluoro-2-methylbutan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70597472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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